Cas no 61436-73-5 (Benzoicacid, 2-(2-propen-1-yl)-)

Benzoic acid, 2-(2-propen-1-yl)-, is a substituted aromatic carboxylic acid characterized by the presence of an allyl group at the 2-position of the benzoic acid framework. This structural modification imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of allyl-substituted aromatic compounds. Its dual functionality—carboxylic acid and allyl group—allows for diverse chemical transformations, including esterification, polymerization, and electrophilic additions. The compound is of interest in pharmaceutical and agrochemical research due to its potential as a precursor for bioactive molecules. Its stability under standard conditions ensures ease of handling in laboratory and industrial applications.
Benzoicacid, 2-(2-propen-1-yl)- structure
61436-73-5 structure
Product Name:Benzoicacid, 2-(2-propen-1-yl)-
CAS No:61436-73-5
MF:C10H10O2
MW:162.185203075409
MDL:MFCD01846083
CID:499698
PubChem ID:2752991
Update Time:2025-05-28

Benzoicacid, 2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 2-(2-propen-1-yl)-
    • 2-(2-Propenyl)benzoic acid
    • 2-prop-2-enylbenzoic acid
    • 2-(1H-1,2,4-TRIAZOL-1-YL)PYRIDIN-3-AMINE
    • 2-(prop-2-en-1-yl)benzoic acid
    • 2-(prop-2-enyl)benzoic acid
    • 2-allylbenzoic acid
    • Benzoicacid,2-(2-propen-1-yl)
    • o-allylbenzoic acid
    • FT-0725706
    • CS-0029665
    • AKOS004907968
    • SCHEMBL89060
    • DTXSID50372946
    • MFCD01846083
    • EN300-698393
    • 2-(2-PROPENYL)BENZOICACID
    • 61436-73-5
    • PMXHYECRRNWMIM-UHFFFAOYSA-N
    • 2-(2-Propen-1-yl)benzoic acid
    • 2-Allylbenzoic acid, AldrichCPR
    • MDL： MFCD01846083
    • Inchi： 1S/C10H10O2/c1-2-5-8-6-3-4-7-9(8)10(11)12/h2-4,6-7H,1,5H2,(H,11,12)
    • InChI Key： PMXHYECRRNWMIM-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC=CC=1CC=C)=O

Computed Properties

  • Exact Mass: 162.06800
  • Monoisotopic Mass: 162.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 1.108
  • Boiling Point: 276.8°C at 760 mmHg
  • Flash Point: 129.4°C
  • Refractive Index: 1.556
  • PSA: 37.30000
  • LogP: 2.11330

Benzoicacid, 2-(2-propen-1-yl)- Security Information

  • Hazard Category Code： 41
  • Safety Instruction： 26-39

Benzoicacid, 2-(2-propen-1-yl)- Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzoicacid, 2-(2-propen-1-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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2-(2-Propenyl)benzoic acid
 61436-73-5 97%
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Fluorochem
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Matrix Scientific
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Matrix Scientific
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Matrix Scientific
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1100710-50mg
2-(prop-2-en-1-yl)benzoic acid
 61436-73-5 95+%
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 ￥2019.00 2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1100710-100mg
2-(prop-2-en-1-yl)benzoic acid
 61436-73-5 95+%
100mg
 ￥2991.00 2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1100710-250mg
2-(prop-2-en-1-yl)benzoic acid
 61436-73-5 95+%
250mg
 ￥4287.00 2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1100710-500mg
2-(prop-2-en-1-yl)benzoic acid
 61436-73-5 95+%
500mg
 ￥6300.00 2024-05-06

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